4,4,5,5-Tetramethyl-2-(4-(methylsulfonyl)phenyl)-1,3,2-dioxaborolane

• IUPAC Name: 4,4,5,5-tetramethyl-2-(4-methylsulfonylphenyl)-1,3,2-dioxaborolane
• InChI: InChI=1S/C13H19BO4S/c1-12(2)13(3,4)18-14(17-12)10-6-8-11(9-7-10)19(5,15)16/h6-9H,1-5H3
• InChI Key: BDOSWBBKOSGKAV-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)S(=O)(=O)C
• Molecular Formula: C13H19BO4S
• DSSTOX Substance ID: DTXSID30374822
• Molecular Weight: 282.2 g/mol
• CAS No.: 603143-27-7

Description

4,4,5,5-Tetramethyl-2-(4-(methylsulfonyl)phenyl)-1,3,2-dioxaborolane is a useful research compound. Its molecular formula is C13H19BO4S and its molecular weight is 282.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Molecular Structure

• The compound has been synthesized through rhodium-catalyzed hydroboration, characterized by X-ray diffraction, revealing no significant intramolecular or intermolecular interactions with the Lewis acidic boron atom (Coombs et al., 2006).

Synthesis of Derivatives

• Derivatives like mercapto- and piperazino-methyl-phenylboronic acids were synthesized, showcasing applications in modifying molecular structures (Spencer et al., 2002).
• Novel stilbene derivatives of this compound have been synthesized, indicating its versatility in creating new molecular structures (Das et al., 2011).

Electrochemical Properties

• Electrochemical properties and reactions of sulfur-containing organoboron compounds, including variants of this compound, have been studied, revealing its potential in electrochemical applications (Tanigawa et al., 2016).

Synthesis for Material Science

• Its derivatives were used in the synthesis of boron-capped polyenes, potentially for use in new materials like LCD technology and as intermediates for neurodegenerative disease therapeutics (Das et al., 2015).

Crystal Structure and DFT Study

• The crystal structure and DFT study of derivatives show their application in molecular modeling and physicochemical property analysis (Huang et al., 2021).

Applications in Biosensing

• A derivative was used to develop a novel pyrene-based material for H2O2 detection in living cells, indicating its use in biosensing technologies (Nie et al., 2020).

Safety and Hazards

The safety information for 4,4,5,5-Tetramethyl-2-(4-(methylsulfonyl)phenyl)-1,3,2-dioxaborolane indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements suggest avoiding breathing dust/fume/gas/mist/vapors/spray and, in case of contact with eyes, rinsing cautiously with water for several minutes.